Thiolactams are a class of organic compounds that contain both a lactam ring and a thiol group in their molecular structure. These versatile compounds find applications across various industries due to their unique properties. Structurally, they consist of a cyclic amide (lactam) fused with a sulfur-containing atom (thiol), which can be found at the end or within the ring. Thiolactams exhibit interesting reactivity profiles, making them valuable in organic synthesis for constructing complex molecules and designing functional polymers. Their thioether functionality allows for diverse chemical reactions, such as nucleophilic substitution and Michael addition, while their lactam groups enable condensation reactions to form amide bonds. In pharmaceuticals, thiolactams are explored for their potential as bioactive compounds due to their ability to interact with biomolecules like enzymes and receptors. In industry, thiolactams are used in the production of surfactants, adhesives, and coatings where their amphiphilic nature provides enhanced solubility and wetting properties. Additionally, they serve as intermediates for synthesizing other functional materials, contributing to their broad utility across multiple sectors.